Cas no 538337-05-2 (N-(2,5-dimethylphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product name: N-(2,5-dimethylphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 538337-05-2
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 6010985
• PubChem ID: 5094076

N-(2,5-dimethylphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• N-(2,5-dimethylphenyl)-2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• Acetamide, N-(2,5-dimethylphenyl)-2-[[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio]-
• N-(2,5-dimethylphenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• F1252-1149
• 538337-05-2
• N-(2,5-dimethylphenyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• AKOS001911919

• Inchi： 1S/C17H16N4O2S/c1-11-5-6-12(2)14(8-11)19-15(22)10-24-17-21-20-16(23-17)13-4-3-7-18-9-13/h3-9H,10H2,1-2H3,(H,19,22)
• InChI Key： YUCCGZRQLAXGRG-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1=NN=C(C2=CC=CN=C2)O1

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 12.68±0.70(Predicted)

Additional information on N-(2,5-dimethylphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(2,5-dimethylphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 538337-05-2)

In the realm of organic chemistry and pharmaceutical research, N-(2,5-dimethylphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 538337-05-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its 1,3,4-oxadiazole core and pyridine moiety, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture combines a sulfanylacetamide group with a dimethylphenyl substituent, making it a versatile candidate for drug discovery and material science.

The 1,3,4-oxadiazole ring system is a well-known heterocyclic scaffold in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. When paired with a pyridin-3-yl group, as seen in this compound, the potential for enhanced bioactivity increases. Researchers are particularly intrigued by the sulfanyl linkage, which may contribute to improved binding affinity in target proteins or enzymes. This structural synergy positions CAS No. 538337-05-2 as a promising subject for further investigation in therapeutic development.

From a synthetic perspective, the preparation of N-(2,5-dimethylphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide involves multi-step organic transformations, including cyclization and coupling reactions. The acetamide functionality is introduced to enhance solubility and metabolic stability, addressing common challenges in drug design. Recent studies highlight the compound's potential as a kinase inhibitor, a hot topic in oncology research, where targeted therapies are revolutionizing cancer treatment. This aligns with the growing demand for small-molecule inhibitors in precision medicine.

Beyond pharmaceuticals, the compound's oxadiazole derivatives have shown utility in materials science, particularly in the development of organic semiconductors and fluorescent probes. The pyridine ring's electron-rich nature makes it a valuable component in designing photoactive materials, a trending area in renewable energy research. As the scientific community seeks sustainable alternatives, compounds like CAS No. 538337-05-2 could play a pivotal role in advancing green chemistry initiatives.

In the context of user queries, many researchers search for "1,3,4-oxadiazole derivatives biological activity" or "pyridine-based drug candidates," reflecting the compound's relevance. Additionally, questions like "how to synthesize sulfanylacetamide compounds" or "applications of oxadiazoles in material science" are frequently encountered, underscoring the interdisciplinary appeal of this molecule. By addressing these topics, this overview aims to bridge the gap between fundamental research and practical applications.

Quality control and analytical characterization of N-(2,5-dimethylphenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's stability under various conditions is another area of interest, particularly for industrial-scale production. These aspects are frequently searched under terms like "analytical methods for heterocyclic compounds" or "stability testing of acetamide derivatives."

In conclusion, CAS No. 538337-05-2 represents a fascinating intersection of chemistry and innovation. Its multifunctional design opens doors to diverse applications, from drug discovery to advanced materials. As research progresses, this compound may emerge as a cornerstone in addressing some of the most pressing challenges in science and technology today. By leveraging its unique properties, scientists can unlock new possibilities in personalized medicine and sustainable technologies, aligning with global trends and user interests.